4-Methyl-3-[(2-methylbutyl)amino]benzonitrile

• Molecular Formula: C13H18N2
• Molecular Weight: 202.30 g/mol
• IUPAC Name: 4-methyl-3-(2-methylbutylamino)benzonitrile
• InChI: InChI=1S/C13H18N2/c1-4-10(2)9-15-13-7-12(8-14)6-5-11(13)3/h5-7,10,15H,4,9H2,1-3H3
• InChI Key: WFUFLECYRHFIEK-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)CNC1=C(C=CC(=C1)C#N)C

Description

4-Methyl-3-[(2-methylbutyl)amino]benzonitrile is a benzonitrile derivative featuring a methyl group at the para position (C4) and a branched (2-methylbutyl)amino substituent at the meta position (C3). The benzonitrile core provides a rigid aromatic scaffold, while the alkylamino group introduces steric bulk and electron-donating properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methyl-3-[(2-methylbutyl)amino]benzonitrile typically involves the reaction of 4-methylbenzonitrile with 2-methylbutylamine. The reaction is carried out under controlled conditions, often in the presence of a catalyst to facilitate the formation of the desired product. The reaction can be represented as follows:

$$\text{4-Methylbenzonitrile} + \text{2-Methylbutylamine} \rightarrow \text{4-Methyl-3-[(2-methylbutyl)amino]benzonitrile}$$4-Methylbenzonitrile+2-Methylbutylamine→4-Methyl-3-[(2-methylbutyl)amino]benzonitrile

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale batch reactors where the reactants are combined under optimized conditions to maximize yield and purity. The process may include steps such as purification through distillation or recrystallization to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

4-Methyl-3-[(2-methylbutyl)amino]benzonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the nitrile group to an amine group.

Substitution: The amino group can participate in substitution reactions, where it is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) in the presence of a catalyst are used.

Substitution: Reagents like halogens (Cl₂, Br₂) or alkylating agents can be used under appropriate conditions.

Major Products Formed

Oxidation: Formation of oxides or hydroxylated derivatives.

Reduction: Conversion to primary or secondary amines.

Substitution: Formation of substituted benzonitrile derivatives.

Scientific Research Applications

4-Methyl-3-[(2-methylbutyl)amino]benzonitrile has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including its role as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Methyl-3-[(2-methylbutyl)amino]benzonitrile involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Data Tables

Table 1: Comparative Properties of Benzonitrile Derivatives

Compound	Molecular Formula	Substituents (C3/C4)	Electron Effect	Key Applications
4-Methyl-3-[(2-methylbutyl)amino]benzonitrile	C13H18N2	(2-methylbutyl)amino, CH3	Electron-donating	Drug discovery
4-Amino-3-methylbenzonitrile	C8H8N2	NH2, CH3	Strong electron-donating	Pharmaceutical precursors
4-Methyl-3-(trifluoromethyl)benzonitrile	C9H6F3N	CF3, CH3	Electron-withdrawing	Electronics, agrochemicals
3-(Aminomethyl)benzonitrile	C8H8N2	CH2NH2, H	Moderate electron-donating	Polymer chemistry

Table 2: Market and Production Data (2020–2025 Projections)*

Compound	Global Production (tons)	CAGR (%)	Key Regions
4-Methyl-3-(trifluoromethyl)benzonitrile	1,200 (2025)	6.5	Asia-Pacific, North America
4-Amino-3-methylbenzonitrile	450 (2025)	3.2	Europe, China

*Data adapted from market analysis reports .

Biological Activity

4-Methyl-3-[(2-methylbutyl)amino]benzonitrile is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activity. This article explores the biological properties, mechanisms of action, and relevant research findings associated with this compound.

Chemical Structure and Properties

The compound is characterized by a benzonitrile core with a methyl and a 2-methylbutyl amino substituent. Its unique structure allows it to interact with various biological targets, making it a subject of interest in drug development.

The biological activity of 4-Methyl-3-[(2-methylbutyl)amino]benzonitrile is primarily attributed to its ability to interact with specific receptors and enzymes. The following mechanisms have been proposed:

• Receptor Binding : The compound may bind to various receptors, modulating their activity and leading to downstream biological effects.
• Enzyme Interaction : It can inhibit or activate certain enzymes, influencing metabolic pathways.

Biological Activity Overview

Research has indicated that 4-Methyl-3-[(2-methylbutyl)amino]benzonitrile exhibits several biological activities:

Anticancer Properties

Studies have shown that certain benzonitrile derivatives possess anticancer properties. The compound's structure may allow it to inhibit the proliferation of cancer cells, particularly in androgen-dependent cancers such as prostate cancer .

Neurotransmitter Modulation

Preliminary research suggests potential interactions with neurotransmitter systems, particularly serotonin transporters. Such interactions could imply roles in mood regulation and neurological disorders .

Case Studies and Research Findings

Study	Findings
Anticancer Activity	In vitro studies indicated that derivatives similar to 4-Methyl-3-[(2-methylbutyl)amino]benzonitrile inhibit the growth of prostate cancer cell lines, showcasing potential as androgen receptor antagonists .
Neurotransmitter Interaction	Research on related compounds demonstrated effective binding to serotonin transporters, suggesting potential applications in treating depression or anxiety disorders .
Chemical Synthesis Applications	The compound serves as an intermediate in synthesizing more complex organic molecules, highlighting its utility in pharmaceutical chemistry.

Comparative Analysis with Similar Compounds

To understand the unique properties of 4-Methyl-3-[(2-methylbutyl)amino]benzonitrile, it is essential to compare it with structurally similar compounds:

Compound	Structure	Biological Activity
4-Methylbenzonitrile	Lacks amino group	Limited biological activity
3-Aminobenzonitrile	Contains amino group but no alkyl chain	Moderate activity against certain targets
2-Methylbutylamine	Lacks benzonitrile structure	Primarily used in organic synthesis